Cas no 899935-20-7 (ethyl 4-(2-{3-(4-chlorophenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 4-(2-{3-(4-chlorophenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}acetamido)benzoate
• CAS No: 899935-20-7
• MF: C₂₅H₂₆ClN₃O₃S
• MW: 484.01024389267
• CID: 5884585
• PubChem ID: 22428697
• Update Time: 2025-06-07

ethyl 4-(2-{3-(4-chlorophenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-(2-{[3-(4-CHLOROPHENYL)-1,4-DIAZASPIRO[4.5]DECA-1,3-DIEN-2-YL]SULFANYL}ACETAMIDO)BENZOATE
• F3168-0612
• ethyl 4-(2-((3-(4-chlorophenyl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamido)benzoate
• AKOS001793160
• 899935-20-7
• ethyl 4-(2-{3-(4-chlorophenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}acetamido)benzoate

• Inchi： 1S/C25H26ClN3O3S/c1-2-32-24(31)18-8-12-20(13-9-18)27-21(30)16-33-23-22(17-6-10-19(26)11-7-17)28-25(29-23)14-4-3-5-15-25/h6-13H,2-5,14-16H2,1H3,(H,27,30)
• InChI Key： ZWFJSZNPHVYVLD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(=NC2(CCCCC2)N=1)SCC(NC1C=CC(C(=O)OCC)=CC=1)=O

Computed Properties

• Exact Mass: 483.1383406g/mol
• Monoisotopic Mass: 483.1383406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-(2-{3-(4-chlorophenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}acetamido)benzoate

Introduction to Ethyl 4-(2-{3-(4-chlorophenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}acetamido)benzoate (CAS No. 899935-20-7)

Ethyl 4-(2-{3-(4-chlorophenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}acetamido)benzoate, with the CAS number 899935-20-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a spirocyclic system and multiple functional groups. The presence of these features makes it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of Ethyl 4-(2-{3-(4-chlorophenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}acetamido)benzoate incorporates several key elements that contribute to its potential biological activity. The spirocyclic core, specifically the 1,4-diazaspiro[4.5]decan-3-one moiety, is known for its ability to interact with biological targets in unique ways. This spirocyclic system is often found in bioactive molecules and has been implicated in various pharmacological effects due to its rigid structure and ability to form stable interactions with proteins.

Additionally, the compound features a benzoate group and an acetamido moiety, both of which are well-known for their roles in drug design. The benzoate group is frequently used in pharmaceuticals due to its ability to enhance lipophilicity and improve oral bioavailability. The acetamido group, on the other hand, can serve as a hydrogen bond acceptor and participate in salt formation, which is crucial for drug solubility and stability.

The presence of a sulfur atom in the structure, specifically as part of the 2-(thiophen-3-ylsulfonyl)acetic acid derivative, adds another layer of complexity and potential functionality. Sulfur-containing compounds are known for their diverse biological activities and have been widely explored in the development of drugs targeting various diseases. The sulfur atom can participate in hydrogen bonding and metal chelation, making it a versatile functional group for medicinal chemistry applications.

In recent years, there has been growing interest in the development of novel scaffolds that incorporate spirocyclic systems due to their unique pharmacological properties. Spirocyclic compounds often exhibit enhanced binding affinity and selectivity towards biological targets compared to their acyclic counterparts. This has led to extensive research efforts aimed at designing new spirocyclic molecules with improved pharmacokinetic profiles.

The synthesis of Ethyl 4-(2-{3-(4-chlorophenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}acetamido)benzoate represents a significant achievement in this area of research. The synthetic route involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal catalysis and asymmetric synthesis has been crucial in achieving the desired molecular architecture.

One of the most exciting aspects of this compound is its potential application in the treatment of various diseases. Preliminary studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors involved in pathophysiological processes. For instance, the spirocyclic system could interact with enzymes such as kinases or proteases, which are often implicated in diseases like cancer and inflammation.

The benzoate group and acetamido moiety could also contribute to the compound's biological activity by modulating receptor binding or by participating in allosteric interactions. These interactions can lead to changes in receptor conformation that affect downstream signaling pathways. Such mechanisms are particularly relevant in drug development efforts aimed at targeting complex diseases that involve multiple signaling pathways.

Furthermore, the sulfur-containing group may play a role in redox signaling or metal ion binding, which are important processes in cellular biology. By interacting with metal ions such as copper or zinc, this compound could potentially influence enzyme activity or cellular communication pathways.

Recent advancements in computational chemistry have also facilitated the exploration of Ethyl 4-(2-{3-(4-chlorophenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}acetamido)benzoate's pharmacological properties without the need for extensive experimental screening. Molecular docking studies have been used to predict how this compound might bind to biological targets based on its three-dimensional structure. These studies have provided valuable insights into its potential mechanisms of action and have helped guide further experimental investigations.

In conclusion, Ethyl 4-(2-{3-(4-chlorophenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}acetamido)benzoate (CAS No. 899935-20-7) is a structurally complex organic compound with significant potential for further exploration in pharmaceutical research. Its unique combination of functional groups and structural features makes it an attractive candidate for drug discovery efforts aimed at treating various diseases.